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Compound of Interest

Compound Name:
2-Chloro-1-(difluoromethoxy)-3-

nitrobenzene

CAS No.: 1261523-28-7

Cat. No.: B1402272

Get Quote

Executive Summary & Strategic Value
2-Chloro-1-(difluoromethoxy)-3-nitrobenzene (CAS: 1261523-28-7) is a high-value

trisubstituted arene scaffold designed for modern medicinal chemistry. Its utility lies in its

unique substitution pattern, which offers three orthogonal handles for diversification:

Difluoromethoxy Group (

): A lipophilic hydrogen bond donor/acceptor. It acts as a bioisostere of the methoxy group (

) but with significantly improved metabolic stability (blocking oxidative demethylation) and
lower basicity, often enhancing the membrane permeability (LogD) of the final drug
candidate.[1]

Nitro Group (

): A masked aniline precursor. It strongly activates the adjacent chlorine towards nucleophilic
attack before being reduced to an amine for amide coupling or heterocycle construction.
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Chlorine Atom (

): Positioned between the electron-withdrawing nitro and difluoromethoxy groups, this
position is highly activated for Nucleophilic Aromatic Substitution (

) or Palladium-catalyzed cross-coupling (Suzuki-Miyaura/Buchwald-Hartwig).

This guide provides validated protocols for synthesizing, reducing, and functionalizing this

intermediate, ensuring high yield and chemoselectivity.[1]

Chemical Profile & Stability
Property Specification

IUPAC Name 2-Chloro-1-(difluoromethoxy)-3-nitrobenzene

CAS Number 1261523-28-7

Molecular Formula

Molecular Weight 223.56 g/mol

Appearance Pale yellow crystalline solid

Solubility
Soluble in DCM, EtOAc, DMSO, Methanol;

Insoluble in water

Storage
2–8°C, Inert atmosphere (Argon/Nitrogen)

recommended

Safety Warning: This compound is a nitroarene.[1] While generally stable, it should be treated

as potentially explosive under high heat or confinement. The difluoromethoxy group is stable to

acidic and mild basic conditions but can undergo hydrolysis under strongly basic conditions at

elevated temperatures (

).[1]

Reactivity Logic & Pathway Design
The following diagram illustrates the orthogonal reactivity logic. The Nitro group activates the

Chlorine for substitution. Alternatively, the Nitro group can be reduced first, changing the

electronic bias of the ring.[1]
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2-Chloro-1-(difluoromethoxy)-3-nitrobenzene
(Starting Material)

Path A: S_NAr Displacement
(Cl replaced by Nucleophile)

  Amine/Thiol, Base, Heat
(Activated by o-NO2)

Path B: Nitro Reduction
(NO2 -> NH2, Cl retained)

  Fe/NH4Cl or H2/Pt-V
(Chemoselective)

Functionalized Nitroarene
(Scaffold for further reduction)

2-Chloro-3-(difluoromethoxy)aniline
(Scaffold for Amide Coupling)

Click to download full resolution via product page

Figure 1: Divergent synthetic pathways based on order of operations.

Detailed Experimental Protocols
Protocol A: Synthesis of the Intermediate
(Difluoromethylation)
If the compound is not purchased, it is synthesized from 2-chloro-3-nitrophenol via a

difluorocarbene insertion mechanism.

Mechanism: Base-mediated deprotonation of phenol followed by attack on in-situ generated

difluorocarbene (

).

Reagents: Sodium chlorodifluoroacetate (

),

, DMF/Water.[1]

Step-by-Step Procedure:

Setup: Charge a 250 mL round-bottom flask with 2-chloro-3-nitrophenol (10.0 g, 57.6 mmol)

and DMF (100 mL).

Base Addition: Add

(11.9 g, 86.4 mmol, 1.5 equiv) and water (10 mL). Stir at room temperature for 15 minutes to
form the phenoxide.
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Reagent Addition: Add Sodium chlorodifluoroacetate (17.5 g, 115 mmol, 2.0 equiv).

Reaction: Heat the mixture to 95–100°C under Nitrogen. Monitor by TLC (Hexane/EtOAc

4:1) or LCMS.

Note: Evolution of

gas will occur.[1] Ensure open venting to an inert line.

Workup: Once complete (approx. 4–6 hours), cool to RT. Pour into ice-water (500 mL).

Extract with EtOAc (

mL).

Purification: Wash combined organics with brine, dry over

, and concentrate. Purify via silica gel chromatography (0–10% EtOAc in Hexanes).

Yield: Expect 75–85% as a yellow solid.

Protocol B: Chemoselective Nitro Reduction (Preserving
the Chlorine)
Critical Challenge: Standard catalytic hydrogenation (Pd/C,

) often causes hydrodehalogenation (stripping the Cl atom).[1] Solution: Use Iron/Ammonium
Chloride (Bechamp conditions) or Zinc/Acetic Acid for absolute chemoselectivity.[1]

Step-by-Step Procedure:

Setup: In a 500 mL 3-neck flask equipped with a mechanical stirrer and reflux condenser,

dissolve 2-Chloro-1-(difluoromethoxy)-3-nitrobenzene (5.0 g, 22.3 mmol) in Ethanol (100

mL) and Water (25 mL).

Activation: Add Ammonium Chloride (

) (5.9 g, 111 mmol, 5 equiv).

Reduction: Add Iron powder (325 mesh, 6.2 g, 111 mmol, 5 equiv) in portions.
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Heating: Heat to reflux (

) with vigorous stirring.

Checkpoint: The reaction usually completes in 1–2 hours. The yellow color of the nitro

compound will fade to a pale brown/colorless solution.

Workup: Filter the hot mixture through a Celite pad to remove iron oxides. Wash the pad with

hot ethanol.

Isolation: Concentrate the filtrate to remove ethanol. Dilute the aqueous residue with

saturated

(to neutralize) and extract with EtOAc.

Product:3-Amino-2-chloro-1-(difluoromethoxy)benzene.

Purity Check:

NMR should show a broad singlet (approx. 3.5–4.0 ppm) for

and the characteristic triplet (

Hz) for the

proton at ~6.5 ppm.[1]

Protocol C: Diversification (Displacing the Chlorine)
The chlorine is activated by the ortho-nitro group. This reaction must be performed before

reduction (Protocol B).

Step-by-Step Procedure:

Setup: Dissolve 2-Chloro-1-(difluoromethoxy)-3-nitrobenzene (1.0 equiv) in anhydrous

DMSO or DMF (0.5 M).

Nucleophile: Add the amine (e.g., Morpholine, 1.2 equiv) and a base (DIPEA or

, 2.0 equiv).[1]
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Reaction: Heat to 60–80°C.

Note: The

group is stable at this temperature, but avoid temperatures

with strong alkoxides to prevent ether cleavage.[1]

Workup: Dilute with water, extract with EtOAc.

Result: 2-Amino-substituted-1-(difluoromethoxy)-3-nitrobenzene.

Analytical Standards & Quality Control
Test Expected Result Significance

NMR

Doublet (~ -82 ppm,

Hz)

Confirms integrity of

group. Loss of signal indicates

hydrolysis.

NMR

Triplet at ~6.5 ppm (

Hz)

Diagnostic for

.

LCMS or

Standard identity check. Note

that nitro compounds often

ionize poorly in positive mode;

negative mode may be better.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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